Cas no 2649076-08-2 (2-(isocyanatomethyl)-6,6-dimethylbicyclo3.1.1heptane)

2-(isocyanatomethyl)-6,6-dimethylbicyclo3.1.1heptane structure

2649076-08-2 structure

Product Name:2-(isocyanatomethyl)-6,6-dimethylbicyclo3.1.1heptane

CAS No:2649076-08-2

Molecular Formula:C₁₁H₁₇NO

Molecular Weight:179.258783102036

CID:5866369

PubChem ID:87773490

2-(isocyanatomethyl)-6,6-dimethylbicyclo3.1.1heptane Properties

Names and Identifiers

- EN300-1857248
- 2-(isocyanatomethyl)-6,6-dimethylbicyclo[3.1.1]heptane
- 2649076-08-2
- SCHEMBL5073205
- 2-(isocyanatomethyl)-6,6-dimethylbicyclo3.1.1heptane
- InChIKey： HYZINHXWZPTQAU-UHFFFAOYSA-N
- Inchi： 1S/C11H17NO/c1-11(2)9-4-3-8(6-12-7-13)10(11)5-9/h8-10H,3-6H2,1-2H3
- SMILES： O=C=NCC1CCC2CC1C2(C)C

Computed Properties

Exact Mass: 179.131014166g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 2
Monoisotopic Mass: 179.131014166g/mol
Heavy Atom Count: 13
Complexity: 253
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 3
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.9
Topological Polar Surface Area: 29.4Å²

2-(isocyanatomethyl)-6,6-dimethylbicyclo3.1.1heptane Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-1857248-0.05g	2-(isocyanatomethyl)-6,6-dimethylbicyclo[3.1.1]heptane	2649076-08-2		0.05g	$827.0	2023-09-18

2-(isocyanatomethyl)-6,6-dimethylbicyclo3.1.1heptane Related Literature

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3. The absorptiometric determination of iron in boiler feed-water. Part I. Method for determining “reactive” iron

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5. Distance-independent quenching of quantum dots by nanoscale-graphene in self-assembled sandwich immunoassay†

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6. Publications received

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7. Dynamically imaging collision electrochemistry of single electrochemiluminescence nano-emitters†

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8. A new monoclinic phase of superconducting Tl2Ba2CuO6+δ

Chem. Commun., 1997, 435-436
9. Protonated state and synergistic role of Nd3+ doped barium cerate perovskite for the enhancement of ionic pathways in novel sulfonated polyethersulfone for H2/O2 fuel cells

R. Gayathri,M. Ramesh Prabhu Soft Matter, 2020,16, 4220-4233
10. Continuous reactor for renewable methanol†

Athanasios A. Tountas,Geoffrey A. Ozin Green Chem., 2021,23, 340-353

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